Cas no 888464-15-1 (N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
• CAS No: 888464-15-1
• MF: C₁₈H₁₄ClFN₂O₄
• MW: 376.766167163849
• CID: 6430444
• PubChem ID: 7200192
• Update Time: 2025-05-23

N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
• F1883-0629
• AB00677151-01
• SR-01000909519-1
• SR-01000909519
• AKOS024617171
• N-(3-chloro-4-fluorophenyl)-3-[(2-methoxyacetyl)amino]-1-benzofuran-2-carboxamide
• ZINC04342012
• N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide
• 888464-15-1

• Inchi： 1S/C18H14ClFN2O4/c1-25-9-15(23)22-16-11-4-2-3-5-14(11)26-17(16)18(24)21-10-6-7-13(20)12(19)8-10/h2-8H,9H2,1H3,(H,21,24)(H,22,23)
• InChI Key： ZXTQRUMDUJWPBH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC)=O)=C1C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 376.0626128g/mol
• Monoisotopic Mass: 376.0626128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide

N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 888464-15-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a benzofuran core, a chloro-fluorophenyl group, and a methoxyacetamido substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anticancer agents. The chloro-fluorophenyl group in this compound has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the methoxyacetamido substituent plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring efficient delivery to target sites.

The synthesis of N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the benzofuran core through cyclization reactions and the subsequent introduction of the chloro-fluorophenyl and methoxyacetamido groups via nucleophilic substitution and amide bond formation. These reactions are carefully optimized to ensure high yields and purity of the final product.

In terms of applications, this compound has shown remarkable activity in preclinical studies targeting various diseases. For instance, research published in 2023 demonstrated its potent inhibitory effects on key enzymes involved in cancer progression. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurodegenerative disorders. The compound's versatility is further underscored by its use as a building block in the synthesis of more complex molecular architectures.

The structural integrity of N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide is critical for its functionality. The benzofuran moiety serves as a rigid scaffold that facilitates molecular recognition and binding to target proteins. Meanwhile, the chloro-fluorophenyl group introduces electronic diversity, enhancing the molecule's interactions with biological systems. The methoxyacetamido group, on the other hand, contributes to solubility and metabolic stability.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics under controlled conditions. Studies indicate that it undergoes rapid hydrolysis in aqueous environments, minimizing its ecological footprint. This attribute is particularly important for applications in agriculture and pharmaceuticals, where environmental safety is a primary concern.

In conclusion, N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 888464-15-1) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple industries. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug development and materials science.